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Cat. No.: B15613197 Get Quote

NW16 Clamp Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in properly

tightening NW16 clamps to avoid leaks in vacuum systems.

Troubleshooting Guide: Diagnosing and Resolving
NW16 Clamp Leaks
A leak at an NW16 connection can compromise experiments and lead to costly downtime. This

guide provides a systematic approach to identifying and resolving these leaks.

Initial Checks:

Before proceeding to more advanced leak detection, perform a visual inspection of the NW16
connection. Ensure the clamp, flanges, and centering ring are clean and free of any visible

damage, such as scratches or debris.[1]

Troubleshooting Steps:

If a leak is suspected, follow these steps to diagnose and resolve the issue:

Verify Proper Assembly: Ensure the centering ring is correctly seated between the two

flanges and that the clamp is evenly positioned around the flange assembly.[1] The flanges
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should be aligned, and the O-ring should not be pinched.[1]

Check Clamp Tightness: For wing-nut style clamps, they should be hand-tightened until firm.

[2] Uneven or insufficient tightening is a common cause of leaks.[1]

Inspect the O-ring: The O-ring is a critical component for a proper seal.

Damage Assessment: Carefully remove the O-ring and inspect it for any nicks, cuts, or

deformities.[1] Replace the O-ring if any damage is found.

Cleanliness: Ensure the O-ring is clean and free from any particulates that could interfere

with the seal.[1]

Examine Flange Surfaces: Inspect the sealing surfaces of the flanges for any scratches,

contamination, or imperfections that could compromise the vacuum seal.[1]

Advanced Leak Detection: If the leak persists after the above steps, more sensitive leak

detection methods may be necessary.

Helium Leak Detection: This is a highly sensitive method for pinpointing small leaks.[3] It

involves spraying a small amount of helium gas around the suspected leak area while

monitoring the vacuum system with a helium leak detector.[3]

Pressure Rise Test: This involves isolating the section of the vacuum system with the

NW16 connection and monitoring the rate at which the pressure increases over time. A

rapid pressure rise indicates a significant leak.

NW16 Clamp Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting leaks at an NW16 clamp

connection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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